molecular formula C9H8ClIO B14828451 1-Chloro-2-cyclopropoxy-4-iodobenzene

1-Chloro-2-cyclopropoxy-4-iodobenzene

Cat. No.: B14828451
M. Wt: 294.51 g/mol
InChI Key: NVNDUTMTHFZLMD-UHFFFAOYSA-N
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Description

1-Chloro-2-cyclopropoxy-4-iodobenzene is a halogenated aromatic compound featuring a benzene ring substituted with chlorine (position 1), cyclopropoxy (position 2), and iodine (position 4). Its molecular formula is C₉H₈ClIO, with a calculated molecular weight of 294.6 g/mol. Limited direct experimental data are available for this compound, but its structural analogs provide insights into its properties and applications .

Properties

Molecular Formula

C9H8ClIO

Molecular Weight

294.51 g/mol

IUPAC Name

1-chloro-2-cyclopropyloxy-4-iodobenzene

InChI

InChI=1S/C9H8ClIO/c10-8-4-1-6(11)5-9(8)12-7-2-3-7/h1,4-5,7H,2-3H2

InChI Key

NVNDUTMTHFZLMD-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC(=C2)I)Cl

Origin of Product

United States

Preparation Methods

The synthesis of 1-Chloro-2-cyclopropoxy-4-iodobenzene typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

    Halogenation: Introduction of chlorine and iodine atoms onto the benzene ring through electrophilic aromatic substitution reactions.

    Cyclopropanation: Formation of the cyclopropoxy group via a cyclopropanation reaction, which can be achieved using reagents such as diazomethane or cyclopropylcarbinol in the presence of a catalyst.

Industrial production methods may involve optimization of these reactions to achieve higher yields and purity, often using continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

1-Chloro-2-cyclopropoxy-4-iodobenzene undergoes various types of chemical reactions, including:

    Substitution Reactions: The chlorine and iodine atoms can be replaced by other nucleophiles through nucleophilic aromatic substitution reactions. Common reagents include sodium hydroxide, potassium tert-butoxide, and amines.

    Oxidation and Reduction: The compound can undergo oxidation to form quinones or reduction to form dehalogenated products. Reagents such as potassium permanganate or lithium aluminum hydride are typically used.

    Coupling Reactions: It can participate in coupling reactions like the Suzuki-Miyaura and Heck reactions, forming carbon-carbon bonds with other aromatic or aliphatic compounds.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-Chloro-2-cyclopropoxy-4-iodobenzene has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

    Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its halogenated aromatic structure.

    Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 1-Chloro-2-cyclopropoxy-4-iodobenzene exerts its effects involves interactions with molecular targets such as enzymes and receptors. The halogen atoms and cyclopropoxy group can enhance binding affinity and specificity, leading to inhibition or activation of biological pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below compares 1-Chloro-2-cyclopropoxy-4-iodobenzene with three related compounds, including 1-[(4-Chlorophenyl)methoxy]-3-iodobenzene (CAS 1458003-29-6) from the provided evidence:

Compound Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Properties
1-Chloro-2-cyclopropoxy-4-iodobenzene C₉H₈ClIO 294.6 Cl (1), cyclopropoxy (2), I (4) High steric hindrance from cyclopropoxy; moderate polarity due to halogens.
1-[(4-Chlorophenyl)methoxy]-3-iodobenzene C₁₃H₁₀ClIO 344.58 (4-Cl-C₆H₄)-CH₂O (2), I (3) Bulky benzyloxy group; increased lipophilicity due to phenyl ring.
3-Isopropoxy-5-methyl-benzoic acid C₁₁H₁₄O₃ 194.23 i-PrO (3), CH₃ (5), COOH (1) Acidic carboxyl group; solubility in polar solvents.
1-(3-chlorophenyl)propylamine C₁₁H₁₃ClF₃N 263.67 3-Cl-C₆H₄, CF₃CH₂NH- Amine functionality; potential for hydrogen bonding and biological activity.

Reactivity and Functional Group Analysis

  • Cyclopropoxy vs. Benzyloxy Groups : The cyclopropoxy group in the target compound imposes greater steric strain compared to the benzyloxy group in 1-[(4-Chlorophenyl)methoxy]-3-iodobenzene . This strain may enhance reactivity in ring-opening reactions or reduce nucleophilic substitution rates due to hindered access to the oxygen lone pairs .
  • Halogen Positioning : Iodine at position 4 (target compound) versus position 3 ( compound) alters electronic effects. Para-substituted iodine may stabilize negative charges more effectively in transition states (e.g., Suzuki couplings) compared to meta-substitution.
  • Chlorine Effects : The electron-withdrawing chlorine substituent in both compounds enhances the electrophilicity of the aromatic ring, but its position (1 vs. 4 in the benzyloxy analog) influences regioselectivity in further substitutions.

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